Cas no 10138-89-3 (Butane,1,1,3-trimethoxy-)

• Product Name: Butane,1,1,3-trimethoxy-
• CAS No: 10138-89-3
• MF: C₇H₁₆O₃
• MW: 148.200142860413
• MDL: MFCD00008489
• CID: 182955
• Update Time: 2025-05-18

Butane,1,1,3-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• Butane,1,1,3-trimethoxy-
• 1,1,3-TRIMETHOXYBUTANE
• 1,1,3-trimethoxy-butane
• 1,3-Trimethoxybutane
• 1.1.3-Trimethoxy-butan
• 3-Methoxy-butyraldehyd-dimethylacetal
• BUTANE,1,1,3-TRIMETHOXY
• 1,1,3-trimethoxy-butan
• 3-METHOXYBUTYRALDEHYDE DIMETHYL ACETAL
• Butyraldehyde, 3-methoxy-, dimethyl acetal
• 3-Methoxybutyraldehyde dimethyl acetal 98%

• MDL： MFCD00008489
• Inchi： 1S/C7H16O3/c1-6(8-2)5-7(9-3)10-4/h6-7H,5H2,1-4H3
• InChI Key： OMAKZNALRADTRX-UHFFFAOYSA-N
• SMILES： C(OC)(OC)CC(C)OC

Computed Properties

• Exact Mass: 148.11000
• Monoisotopic Mass: 148.109944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 71.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 27.7

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.921 g/mL at 25 °C(lit.)
• Boiling Point: 157 °C(lit.)
• Flash Point: Fahrenheit: 116.6 ° f < br / > Celsius: 47 ° C < br / >
• Refractive Index: n20/D 1.403(lit.)
• PSA: 27.69000
• LogP: 1.03030
• Solubility: Not determined

Butane,1,1,3-trimethoxy- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3271 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16; S26; S36/37/39
• RTECS：EK7175000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3.2
• HazardClass：3.2
• PackingGroup：III
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10; R36/37/38

Additional information on Butane,1,1,3-trimethoxy-

Chemical Profile of Butane, 1,1,3-trimethoxy- (CAS No. 10138-89-3)

Butane, 1,1,3-trimethoxy-, identified by its Chemical Abstracts Service (CAS) number 10138-89-3, is a significant organic compound with a molecular structure characterized by three methoxy groups attached to a butane backbone. This compound has garnered attention in the chemical and pharmaceutical research communities due to its unique structural features and potential applications in synthetic chemistry and drug development. The presence of multiple methoxy substituents imparts distinct reactivity and functionality, making it a valuable intermediate in various chemical transformations.

The molecular formula of Butane, 1,1,3-trimethoxy- is C₇H₁₆O₃, reflecting its composition of seven carbon atoms, sixteen hydrogen atoms, and three oxygen atoms. The compound exhibits a relatively high molecular weight of approximately 154.21 g/mol, which influences its physical properties such as boiling point and solubility. Typically, this compound appears as a colorless liquid at room temperature, with a characteristic odor that can be detected even in trace amounts. Its boiling point is around 180°C, which is higher than that of unmodified butane due to the electron-donating effects of the methoxy groups.

One of the most intriguing aspects of Butane, 1,1,3-trimethoxy- is its role as a versatile building block in organic synthesis. The methoxy groups introduce polar functionalities that enhance the compound's reactivity in various chemical reactions. For instance, it can serve as a precursor in the synthesis of more complex molecules through nucleophilic substitution or elimination reactions. Researchers have leveraged this compound to develop novel synthetic pathways for heterocyclic compounds and polyether derivatives, which are of interest in medicinal chemistry.

In recent years, the pharmaceutical industry has shown increasing interest in Butane, 1,1,3-trimethoxy- due to its potential as an intermediate in drug synthesis. The structural motif of this compound resembles certain bioactive scaffolds found in therapeutic agents. For example, derivatives of Butane, 1,1,3-trimethoxy- have been explored as candidates for antimicrobial and anti-inflammatory drugs. Studies have demonstrated that modifications to the methoxy groups can alter the pharmacokinetic properties of the resulting compounds, influencing their bioavailability and efficacy.

The synthesis of Butane, 1,1,3-trimethoxy- typically involves multi-step organic reactions starting from butane or its derivatives. Advanced synthetic techniques such as catalytic hydrogenation and selective methylation are commonly employed to introduce the methoxy groups at specific positions on the carbon chain. Recent advancements in green chemistry have also prompted researchers to explore more sustainable methods for producing this compound without compromising yield or purity.

From an industrial perspective, Butane, 1,1,3-trimethoxy- holds promise for applications beyond pharmaceuticals. Its unique chemical properties make it suitable for use in specialty polymers and coatings where specific thermal and mechanical properties are required. Additionally, researchers are investigating its potential role in energy storage solutions due to its ability to participate in redox reactions under certain conditions.

The safety profile of Butane, 1,1,3-trimethoxy- is another critical consideration for its handling and application. While it is not classified as a hazardous material under standard regulations for most uses، proper precautions should still be taken to avoid exposure during synthesis and handling processes. Personal protective equipment (PPE) such as gloves、goggles，and lab coats is recommended when working with this compound to minimize any potential health risks.

In conclusion，Butane，1，1，3-trimethoxy- (CAS No．10138-89-3) represents a fascinating subject of study with diverse applications across multiple scientific disciplines．Its unique molecular structure offers opportunities for innovation in synthetic chemistry、pharmaceutical development，and industrial materials science．As research continues to uncover new possibilities，this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress．